Cas no 1384870-47-6 (DBCO-C6-NHS ester)

DBCO-C6-NHS ester structure
DBCO-C6-NHS ester structure
Product Name:DBCO-C6-NHS ester
CAS No:1384870-47-6
Molecular Formula:C25H22N2O5
Molecular Weight:430.452586650848
MDL:MFCD22380763
CID:3043773
PubChem ID:86580459

DBCO-C6-NHS ester Properties

Names and Identifiers

    • DBCO – C6-NHS Ester
    • DBCO-C6-NHS ester
    • DBCO-NHS ester 2
    • Azadibenzocyclooctyne-NHS ester
    • Dibenzoazacyclooctyne-carboxylic acid succinimidyl ester
    • BP-22447
    • CS-0087372
    • MFCD22380763
    • BS-30801
    • DA-52331
    • 1384870-47-6
    • DBCO NHS ester
    • HY-115524
    • SCHEMBL15600122
    • E89121
    • LCZC1086
    • R01-0024
    • (2,5-dioxopyrrolidin-1-yl) 6-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-6-oxohexanoate
    • DBCO-C6-NHSester
    • AKOS040741603
    • MDL: MFCD22380763
    • InChIKey: CATTUKBAYDNTEG-UHFFFAOYSA-N
    • Inchi: 1S/C25H22N2O5/c28-22(11-5-6-12-25(31)32-27-23(29)15-16-24(27)30)26-17-20-9-2-1-7-18(20)13-14-19-8-3-4-10-21(19)26/h1-4,7-10H,5-6,11-12,15-17H2
    • SMILES: O(C(CCCCC(N1C2C=CC=CC=2C#CC2C=CC=CC=2C1)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 430.15287181 g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 430.15287181 g/mol
  • Heavy Atom Count: 32
  • Complexity: 809
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84
  • Molecular Weight: 430.5

DBCO-C6-NHS ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00HVRK-100mg
Dibenzoazacyclooctyne-carboxylic acid succinimidyl ester
1384870-47-6 98%
100mg
$220.00 2024-06-21
A2B Chem LLC
AI33520-5mg
Dbco-c6-nhs ester
1384870-47-6 ≥ 98% (HPLC)
5mg
$138.00 2024-04-20
abcr
AB350919-5 mg
Azadibenzocyclooctyne-NHS ester; .
1384870-47-6
5mg
€243.80 2023-06-20
Apollo Scientific
BIPG1892-100mg
DBCO-C6-NHS ester
1384870-47-6
100mg
£169.00 2025-02-21
Chemenu
CM339232-250mg
DBCO-NHS ester 2
1384870-47-6 95%+
250mg
$*** 2023-03-30
DC Chemicals
DC20355-100 mg
DBCO-NHS ester 2
1384870-47-6 >98%
100mg
$200.0 2022-02-28
eNovation Chemicals LLC
Y1247608-5mg
Dibenzoazacyclooctyne-carboxylic acid succinimidyl ester
1384870-47-6 í¦ 98% (HPLC)
5mg
$305 2023-09-04
Key Organics Ltd
BS-30801-5MG
Dbco-c6-nhs ester
1384870-47-6 >95%
5mg
£239.55 2025-02-09
MedChemExpress
HY-115524-1mg
DBCO-NHS ester 2
1384870-47-6 ≥97.0%
1mg
¥300
TRC
D195008-1mg
DBCO-C6-NHS Ester
1384870-47-6
1mg
$173.00 2023-05-18

DBCO-C6-NHS ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1384870-47-6)DBCO-C6-NHS ester
A981918
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price($):195.0/381.0/1117.0